![molecular formula C18H17BrClNO5 B271095 2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate](/img/structure/B271095.png)
2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate
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Overview
Description
2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as 'compound X' in some scientific literature.
Mechanism of Action
The mechanism of action of 2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate involves the inhibition of DNA synthesis and cell proliferation in cancer cells. This compound also induces apoptosis (programmed cell death) in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been found to exhibit several other biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. This compound also inhibits the growth of fungal and bacterial pathogens.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate in lab experiments include its potent anticancer activity, broad-spectrum antimicrobial activity, and anti-inflammatory properties. However, the limitations of using this compound include its low solubility in water and its potential toxicity to normal cells.
Future Directions
There are several future directions for research on 2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate. One direction is to investigate the potential of this compound as a lead compound for the development of new anticancer drugs. Another direction is to study the molecular mechanisms underlying the antimicrobial and anti-inflammatory activities of this compound. Additionally, further research is needed to explore the potential of this compound in other areas, such as neurology and immunology.
Synthesis Methods
The synthesis of 2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate involves several steps, including the reaction of 3-chloro-4-methyl aniline with ethyl 2-oxoacetate to form 2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl acetate. This intermediate is then reacted with 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylic acid in the presence of a base to form the final product.
Scientific Research Applications
2-[(3-chloro-4-methylphenyl)amino]-2-oxoethyl 6-bromo-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been extensively studied for its potential applications in medicinal chemistry. This compound has been found to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have anti-inflammatory, antifungal, and antibacterial properties.
properties
Molecular Formula |
C18H17BrClNO5 |
---|---|
Molecular Weight |
442.7 g/mol |
IUPAC Name |
[2-(3-chloro-4-methylanilino)-2-oxoethyl] 2-bromo-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxylate |
InChI |
InChI=1S/C18H17BrClNO5/c1-7-2-3-8(4-11(7)20)21-12(22)6-25-17(23)13-9-5-10-14(13)18(24)26-16(10)15(9)19/h2-4,9-10,13-16H,5-6H2,1H3,(H,21,22) |
InChI Key |
LHNFQEOINWNGMO-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)COC(=O)C2C3CC4C2C(=O)OC4C3Br)Cl |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)COC(=O)C2C3CC4C2C(=O)OC4C3Br)Cl |
Origin of Product |
United States |
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